Cas no 914106-26-6 (4-Chloro-3-iodobenzonitrile)

4-Chloro-3-iodobenzonitrile structure

4-Chloro-3-iodobenzonitrile structure

Product Name:4-Chloro-3-iodobenzonitrile

CAS No:914106-26-6

MF:C₇H₃ClIN

MW:263.462892770767

MDL:MFCD09025674

CID:797068

PubChem ID:16659396

Update Time:2024-10-26

4-Chloro-3-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-iodobenzonitrile
- Benzonitrile, 4-chloro-3- iodo-
- 4-chloro-3-iodo-benzonitrile
- Benzonitrile,4-chloro-3-iodo
- Benzonitrile, 4-chloro-3-iodo-
- 5311AC
- FCH1390167
- 4-Chloro-3-iodobenzonitrile, AldrichCPR
- OR460050
- 4-chloranyl-3-iodanyl-benzenecarbonitrile
- AK114421
- AX8222149
- AM20041399
- A843858
- 4-Chloro-3-iodobenzonitrile (ACI)
- DS-6449
- AKOS015850062
- 914106-26-6
- CS-0041322
- SCHEMBL1799544
- MFCD09025674
- DTXSID80586559
- MDL： MFCD09025674
- Inchi： 1S/C7H3ClIN/c8-6-2-1-5(4-10)3-7(6)9/h1-3H
- InChI Key： WUNSVSXKDMQXSB-UHFFFAOYSA-N
- SMILES： N#CC1C=C(I)C(Cl)=CC=1

Computed Properties

Exact Mass: 262.90000
Monoisotopic Mass: 262.89987g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 23.8

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
PSA: 23.79000
LogP: 2.81628

4-Chloro-3-iodobenzonitrile Security Information

Signal Word：Warning
Hazard Statement： H302;H319
Warning Statement： P305+P351+P338
Hazard Category Code： 36
Safety Instruction： 26
HazardClass：IRRITANT
Storage Condition：Room temperature

4-Chloro-3-iodobenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Chloro-3-iodobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM158857-5g	4-Chloro-3-iodobenzonitrile	914106-26-6	95+%	5g	$173	2021-06-16
Chemenu	CM158857-10g	4-Chloro-3-iodobenzonitrile	914106-26-6	95+%	10g	$281	2021-06-16
Chemenu	CM158857-25g	4-Chloro-3-iodobenzonitrile	914106-26-6	95+%	25g	$561	2021-06-16
Alichem	A013027297-250mg	4-Chloro-3-iodobenzonitrile	914106-26-6	97%	250mg	$494.40	2023-08-31
Alichem	A013027297-500mg	4-Chloro-3-iodobenzonitrile	914106-26-6	97%	500mg	$823.15	2023-08-31
Alichem	A013027297-1g	4-Chloro-3-iodobenzonitrile	914106-26-6	97%	1g	$1475.10	2023-08-31
AstaTech	50152-1/G	4-CHLORO-3-IODOBENZONITRILE	914106-26-6	97%	1g	$19	2023-09-17
AstaTech	50152-5/G	4-CHLORO-3-IODOBENZONITRILE	914106-26-6	97%	5g	$67	2023-09-17
Apollo Scientific	OR460050-1g	4-Chloro-3-iodobenzonitrile	914106-26-6	98%	1g	£21.00	2025-03-21
Apollo Scientific	OR460050-5g	4-Chloro-3-iodobenzonitrile	914106-26-6	98%	5g	£52.00	2025-02-20

4-Chloro-3-iodobenzonitrile Production Method

Production Method 1

914106-25-5

914106-25-5

914106-26-6

914106-26-6

Reaction Conditions

1.1 Solvents: Acetic anhydride ; 4 h, reflux

Reference

: Synthesis and in Vitro Antiprotozoal Activities of Dicationic 3,5-Diphenylisoxazoles

Patrick, Donald A.; Bakunov, Stanislav A.; Bakunova, Svetlana M.; Kumar, E. V. K. Suresh; Lombardy, Richard J.; et al, Journal of Medicinal Chemistry, 2007, 50(10), 2468-2485

4-Chloro-3-iodobenzonitrile Raw materials

4-CHLORO-3-IODOBENZALDOXIME

4-Chloro-3-iodobenzonitrile Preparation Products

4-Chloro-3-iodobenzonitrile (914106-26-6)

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3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

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